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Compound of Interest

Compound Name: 1,4-Dichlorobenzene-d4

Cat. No.: B151393 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling and disposal of 1,4-Dichlorobenzene-d4, a deuterated aromatic

compound. Adherence to these protocols is critical to mitigate risks and ensure operational

integrity.

Chemical Profile and Hazards

1,4-Dichlorobenzene-d4 is a solid, deuterated analog of 1,4-dichlorobenzene. While the

deuteration may alter some physical properties, the chemical hazards are generally considered

to be the same as its non-deuterated counterpart. It is classified as a substance that causes

serious eye irritation, is suspected of causing cancer, and is very toxic to aquatic life with long-

lasting effects.[1][2][3][4][5][6] Inhalation or skin contact may also cause irritation.[7][8]
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Property Value

Appearance Colorless to white crystalline solid.[7]

CAS Number 3855-82-1[1][2][6]

GHS Hazard Statements

H319: Causes serious eye irritationH351:

Suspected of causing cancerH400: Very toxic to

aquatic lifeH410: Very toxic to aquatic life with

long lasting effects

Signal Word Warning[1][5]

Operational Plan: From Receipt to Use

A systematic approach to handling 1,4-Dichlorobenzene-d4 is crucial to minimize exposure

and prevent contamination.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed, properly labeled container in a cool, dry, and well-ventilated area.[6]

Keep away from incompatible materials and sources of ignition.[1]

The recommended storage temperature is typically between 15-25°C (59-77°F), though

some suppliers may recommend refrigeration at 2-8°C.[1][6] Always consult the supplier-

specific storage instructions.

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[3]

Hand Protection: Use chemically resistant gloves (e.g., Nitrile rubber).[1][9] breakthrough

times will vary with glove type and thickness, so consult the glove manufacturer's data.

Body Protection: A lab coat or chemical-resistant apron is required. For tasks with a higher

risk of exposure, chemical-resistant coveralls may be necessary.
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Respiratory Protection: If handling the solid in a way that may generate dust, or if working

outside of a fume hood, a NIOSH-approved respirator with an appropriate particulate filter is

necessary.

3. Handling and Use:

All handling of 1,4-Dichlorobenzene-d4 should be conducted in a certified chemical fume

hood to ensure adequate ventilation.[6]

Avoid the formation of dust.[2]

Use non-sparking tools and equipment.[2]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[1][10]

4. Spill Management:

In the event of a spill, evacuate the area.

Wear appropriate PPE, including respiratory protection.

Carefully sweep or vacuum the spilled solid, avoiding dust generation, and place it into a

sealed, labeled container for disposal.[11]

Clean the spill area with a suitable solvent, followed by soap and water.

All materials used for cleanup should be disposed of as hazardous waste.
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Workflow for Handling 1,4-Dichlorobenzene-d4
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Caption: This diagram outlines the standard operating procedure for safely handling 1,4-
Dichlorobenzene-d4, from preparation to disposal, including spill response.

Disposal Plan: Ensuring Environmental and Regulatory Compliance

Proper disposal is a critical final step in the chemical handling lifecycle.

1. Waste Segregation:

Solid Waste: All solid waste contaminated with 1,4-Dichlorobenzene-d4, including unused

product, contaminated PPE (gloves, etc.), and spill cleanup materials, must be collected in a

designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Solutions containing 1,4-Dichlorobenzene-d4 should be collected in a

separate, sealed, and labeled hazardous waste container for halogenated organic waste. Do

not mix with non-halogenated waste streams.[10]

2. Labeling:

All waste containers must be labeled with "Hazardous Waste" and the full chemical name:

"1,4-Dichlorobenzene-d4".

Include the primary hazards (e.g., "Toxic," "Environmental Hazard").

3. Storage and Disposal:

Store waste containers in a designated, secondary containment area away from general

laboratory traffic.

Arrange for disposal through your institution's Environmental Health and Safety (EHS)

department or a licensed hazardous waste disposal contractor.[2][6]

Under no circumstances should 1,4-Dichlorobenzene-d4 or its waste be disposed of down

the drain or in regular trash.[2][10]

By implementing these comprehensive safety and disposal protocols, you can effectively

manage the risks associated with 1,4-Dichlorobenzene-d4, ensuring the well-being of

laboratory personnel and protecting the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b151393?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

